2-(2,2-Dimethylpropionyloxycarbamoyl)-4-methylpentanoic acid

• Molecular Formula: C12H21NO5
• Molecular Weight: 259.30 g/mol
• IUPAC Name: 2-(2,2-dimethylpropanoyloxycarbamoyl)-4-methylpentanoic acid
• InChI: InChI=1S/C12H21NO5/c1-7(2)6-8(10(15)16)9(14)13-18-11(17)12(3,4)5/h7-8H,6H2,1-5H3,(H,13,14)(H,15,16)
• InChI Key: GLOXVWYQWXKLAH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C(=O)NOC(=O)C(C)(C)C)C(=O)O

Description

2-(2,2-Dimethylpropionyloxycarbamoyl)-4-methylpentanoic acid is a useful research compound. Its molecular formula is C12H21NO5 and its molecular weight is 259.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Intermediate (3d) (12.7 g, 73.2 mmol, 1.0 eq) was dissolved into 180 mL DCM and cooled to 0° C. DIPEA (13.4 mL, 76.9 mmol, 1.05 eq) was added, followed by pivaloyl chloride (9.5 mL, 76.9 mmol, 1.05 eq). The mixture was warmed to room temperature and stirred for 12 hours. The mixture was concentrated under reduced pressure, dissolved into 300 mL EtOAc, washed 2×200 mL 1M H3PO4, 100 mL saturated aqueous NaCl, dried over MgSO4, and evaporated. The material was triturated with hexanes, filtered and dried the to yield the title compound (10.5 g, 55%). 1H NMR (DMSO) δ (ppm): 0.7 (m, 6H), 1.2-1.4 (m, 1H), 1.4-1.6 (m, 2H), 2.9 (t, 1H), 3.3 (quart, 1H), 8.9 (br s, 1H), 10.5 (br s, 1H).